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Introduction

Triethylamine hydrofluoride, often referred to as triethylamine trihydrofluoride (TREAT-HF), is
a widely utilized reagent in organic synthesis.[1][2][3] It serves as a mild and selective
fluorinating agent, offering a safer and more manageable alternative to hydrogen fluoride (HF).
[1][2][4] This guide provides an in-depth overview of the core physical properties of
triethylamine hydrofluoride, its applications, and safety considerations, tailored for
professionals in research and drug development.

Core Physical Properties

Triethylamine hydrofluoride is a colorless to light yellow or brown liquid.[1][5][6][7][8] It is
characterized by its hygroscopic nature, meaning it readily absorbs moisture from the
atmosphere.[7][9][10] The compound is soluble in several organic solvents, including
chloroform and hexanes, and is also miscible with water.[1][4]

The physical properties of triethylamine hydrofluoride are summarized in the table below for

easy reference and comparison.
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Property Value
Triethylamine trihydrofluoride, N,N-

Synonyms diethylethanamine trihydrofluoride, TREAT-HF[1]
[31[41[81[°]

CAS Number 73602-61-6[1][5][6][7]1[8][9]

Molecular Formula

C6H15N-3HF or C6H18F3N[7][8][11]

Molecular Weight 161.21 g/mol [6][9][11]
Clear colorless to light yellow/brown liquid[1][5]
Appearance
(61071181
Density 0.989 g/mL at 25 °C[1][7][9][12]
Melting Point -29 to -27 °C[1][6][71[9][11][13]
Boiling Point 70 °C at 15 mmHg[1][4][6][71[9][13]

Refractive Index

n20/D 1.3915[1][2][7][9][13]

Flash Point

87-88 °C (188-190 °F)[1][41[9][12][13]

Solubility

Soluble in water, chloroform, and hexanes[1][4]

[5]19]

Vapor Pressure

0.0235 - 0.03133 mmHg at 25 °C[12][13]

Hygroscopicity

Hygroscopic[7][9][10]

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties listed above
are not extensively available in the public domain. These properties are typically determined
using standard analytical techniques as described in pharmacopeias and standard chemical
analysis literature. For instance:

e Melting and Boiling Points: Determined using a calibrated melting point apparatus or by
distillation under reduced pressure, respectively.

o Density: Measured using a pycnometer or a digital density meter.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9356360.htm
https://www.sigmaaldrich.com/HK/zh/substance/triethylaminetrihydrofluoride1612173602616
https://www.fishersci.com/shop/products/triethylamine-trihydrofluoride-ca-37-hf-thermo-scientific/AAL1441706
https://www.chemimpex.com/products/36800
https://parchem.com/chemical-supplier-distributor/triethylamine-trihydrofluoride-029481
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9356360.htm
https://www.chemicalbook.com/article/triethylamine-trihydrofluoride-properties-and-applications.htm
https://far-chemical.com/product/triethylamine-trihydrofluoride/
https://jnfuturechemical.com/product/triethylamine-trihydrofluoride-cas73602-61-6/
https://www.chemimpex.com/products/36800
https://parchem.com/chemical-supplier-distributor/triethylamine-trihydrofluoride-029481
https://jnfuturechemical.com/product/triethylamine-trihydrofluoride-cas73602-61-6/
https://www.chemimpex.com/products/36800
https://www.myskinrecipes.com/shop/en/ungroupable/238116-triethylamine-trihydrofluoride.html
https://far-chemical.com/product/triethylamine-trihydrofluoride/
https://parchem.com/chemical-supplier-distributor/triethylamine-trihydrofluoride-029481
https://www.myskinrecipes.com/shop/en/ungroupable/238116-triethylamine-trihydrofluoride.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9356360.htm
https://www.chemicalbook.com/article/triethylamine-trihydrofluoride-properties-and-applications.htm
https://far-chemical.com/product/triethylamine-trihydrofluoride/
https://jnfuturechemical.com/product/triethylamine-trihydrofluoride-cas73602-61-6/
https://www.chemimpex.com/products/36800
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9356360.htm
https://jnfuturechemical.com/product/triethylamine-trihydrofluoride-cas73602-61-6/
https://parchem.com/chemical-supplier-distributor/triethylamine-trihydrofluoride-029481
https://www.sigmaaldrich.com/US/en/sds/aldrich/344648
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9356360.htm
https://far-chemical.com/product/triethylamine-trihydrofluoride/
https://jnfuturechemical.com/product/triethylamine-trihydrofluoride-cas73602-61-6/
https://parchem.com/chemical-supplier-distributor/triethylamine-trihydrofluoride-029481
https://www.myskinrecipes.com/shop/en/ungroupable/238116-triethylamine-trihydrofluoride.html
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9356360.htm
https://www.fishersci.com/shop/products/triethylamine-trihydrofluoride-ca-37-hf-thermo-scientific/AAL1441706
https://far-chemical.com/product/triethylamine-trihydrofluoride/
https://jnfuturechemical.com/product/triethylamine-trihydrofluoride-cas73602-61-6/
https://parchem.com/chemical-supplier-distributor/triethylamine-trihydrofluoride-029481
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9356360.htm
https://www.scientificlabs.co.uk/product/c-x-bond-formation-halogen-/344648-100G
https://jnfuturechemical.com/product/triethylamine-trihydrofluoride-cas73602-61-6/
https://parchem.com/chemical-supplier-distributor/triethylamine-trihydrofluoride-029481
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9356360.htm
https://www.fishersci.com/shop/products/triethylamine-trihydrofluoride-ca-37-hf-thermo-scientific/AAL1441706
https://parchem.com/chemical-supplier-distributor/triethylamine-trihydrofluoride-029481
https://www.sigmaaldrich.com/US/en/sds/aldrich/344648
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9356360.htm
https://www.fishersci.com/shop/products/triethylamine-trihydrofluoride-ca-37-hf-thermo-scientific/AAL1441706
https://www.chemicalbook.com/article/triethylamine-trihydrofluoride-properties-and-applications.htm
https://parchem.com/chemical-supplier-distributor/triethylamine-trihydrofluoride-029481
https://www.sigmaaldrich.com/US/en/sds/aldrich/344648
https://www.lookchem.com/404.htm
https://jnfuturechemical.com/product/triethylamine-trihydrofluoride-cas73602-61-6/
https://parchem.com/chemical-supplier-distributor/triethylamine-trihydrofluoride-029481
https://datasheets.scbt.com/sc-253748.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8627470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Refractive Index: Measured using a refractometer at a specified temperature (typically 20
°C).

Spectral Data (NMR, IR): Obtained using nuclear magnetic resonance and infrared
spectrometers.

Spectral Data

Spectral analysis is crucial for the structural confirmation of triethylamine hydrofluoride.

NMR Spectroscopy: Both 1H NMR and 13C NMR spectra are available for triethylamine
hydrofluoride.[14][15][16][17] These spectra are complex due to the interactions between
triethylamine and hydrogen fluoride.[15]

IR Spectroscopy: Infrared spectroscopy, including ATR-IR and FTIR, provides information
about the vibrational modes of the molecule.[18]

Applications in Synthesis

Triethylamine hydrofluoride is a versatile reagent in organic synthesis, primarily used as a

fluorinating agent. Its applications include:

Synthesis of Alkyl and Acid Fluorides: It acts as a mild and selective agent for converting
alcohols and carboxylic acids to their corresponding fluorides.[1][4]

Synthesis of Vicinal Difluorides from Epoxides.[2][4]
Synthesis of 3-fluoroazetidine.[2][4]

Cleavage of O-silyl Groups: It is utilized as a selective reagent for the deprotection of silyl
ethers in carbohydrates, nucleotides, and cyanohydrins.[4][5]

Electrochemical Fluorination: It is actively involved in the electrochemical fluorodeiodination
of alkyl iodides and fluorodesilylation in beta-lactams.[4][5]

The general workflow for utilizing triethylamine hydrofluoride as a fluorinating agent is

depicted below.
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General Workflow for Fluorination using Triethylamine Hydrofluoride

Preparation
Starting Material Anhydrous Solvent
(e.g., Alcohol, Epoxide) (e.g., CH2CI2)

|
|
Rea&:tion /
Reaction Vessel
(Inert Atmosphere)

'

Add Triethylamine
Hydrofluoride

'

Stir at appropriate
temperature

Work-up &qurification

Aqueous Work-up
(Quenching)

'

Extraction with
Organic Solvent

'

Purification
(e.g., Chromatography)

Fluorinated Product

Click to download full resolution via product page

Caption: General workflow for a typical fluorination reaction.
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Safety and Handling

Triethylamine hydrofluoride is a corrosive and toxic substance that requires careful handling
in a well-ventilated fume hood.[10][19][20][21] It is fatal if swallowed, inhaled, or in contact with
skin, and causes severe skin burns and eye damage.[4][12][19][20]

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves (e.g., PVC).[19]

Eye Protection: Use chemical safety goggles and a face shield.[19]

Clothing: Wear a lab coat and, if necessary, a chemical-resistant apron or suit.[19]

Respiratory Protection: Use a respirator if ventilation is inadequate.[12]
Storage:
» Store in a cool, dry, well-ventilated area in a tightly sealed container.[12][19][22]

» Keep away from incompatible materials such as strong oxidizing agents, acids, bases, and
glass.[4][20] It is recommended to store it in polyethylene or Teflon containers.

Spills and Disposal:
 In case of a spill, absorb with an inert material and dispose of as hazardous waste.[10][19]

o Follow all local, state, and federal regulations for the disposal of this chemical.[21]

Conclusion

Triethylamine hydrofluoride is an essential reagent for the synthesis of fluorinated organic
compounds. Its manageable physical properties and selective reactivity make it a valuable tool
for researchers and professionals in drug development and materials science. However, its
significant toxicity and corrosiveness necessitate strict adherence to safety protocols. This
guide provides the core technical information required for its safe and effective use in a
laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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